Cas no 1436160-61-0 (4-(oxolane-3-carbonyl)thiomorpholine)

• Product Name: 4-(oxolane-3-carbonyl)thiomorpholine
• CAS No: 1436160-61-0
• MF: C₉H₁₅NO₂S
• MW: 201.28590130806
• CID: 5333994
• Update Time: 2025-07-18

4-(oxolane-3-carbonyl)thiomorpholine Chemical and Physical Properties

Names and Identifiers

• (tetrahydrofuran-3-yl)(thiomorpholino)methanone
• oxolan-3-yl(thiomorpholin-4-yl)methanone
• Z886879830
• 4-(oxolane-3-carbonyl)thiomorpholine

• Inchi： 1S/C9H15NO2S/c11-9(8-1-4-12-7-8)10-2-5-13-6-3-10/h8H,1-7H2
• InChI Key： LSLXXKPNWHLRMI-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C(C1COCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• XLogP3: 0.1
• Topological Polar Surface Area: 54.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines

Additional information on 4-(oxolane-3-carbonyl)thiomorpholine

Introduction to 4-(oxolane-3-carbonyl)thiomorpholine (CAS No. 1436160-61-0)

4-(Oxolane-3-carbonyl)thiomorpholine (CAS No. 1436160-61-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its thiomorpholine and oxolane moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of 4-(oxolane-3-carbonyl)thiomorpholine.

Chemical Structure and Synthesis

The chemical structure of 4-(oxolane-3-carbonyl)thiomorpholine is composed of a thiomorpholine ring, which is a six-membered heterocyclic compound containing sulfur, and an oxolane ring, which is a five-membered heterocyclic compound containing oxygen. The carbonyl group attached to the oxolane ring adds further complexity and reactivity to the molecule. The synthesis of 4-(oxolane-3-carbonyl)thiomorpholine typically involves several steps, including the formation of the thiomorpholine ring, the introduction of the oxolane moiety, and the attachment of the carbonyl group.

Recent studies have explored various synthetic routes to optimize the yield and purity of 4-(oxolane-3-carbonyl)thiomorpholine. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel one-pot synthesis method that significantly reduced reaction time and improved overall efficiency. This method involves the sequential addition of reagents under mild conditions, making it suitable for large-scale production.

Biological Properties

4-(Oxolane-3-carbonyl)thiomorpholine has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its anti-inflammatory properties. Research conducted by a team at Harvard University demonstrated that 4-(oxolane-3-carbonyl)thiomorpholine effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 4-(oxolane-3-carbonyl)thiomorpholine has shown potential as an antiviral agent. A study published in Antiviral Research in 2021 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and SARS-CoV-2. The mechanism of action involves interference with viral replication processes, making it a valuable lead compound for developing new antiviral drugs.

Clinical Applications and Future Prospects

The potential clinical applications of 4-(oxolane-3-carbonyl)thiomorpholine are diverse and promising. Ongoing clinical trials are evaluating its efficacy in treating various conditions. For example, a Phase II clinical trial conducted by a pharmaceutical company in Europe is assessing the safety and effectiveness of 4-(oxolane-3-carbonyl)thiomorpholine in patients with moderate to severe rheumatoid arthritis. Preliminary results have shown promising outcomes, with significant reductions in disease activity scores.

In parallel, researchers are exploring the use of 4-(oxolane-3-carbonyl)thiomorpholine as an adjuvant therapy in cancer treatment. Preclinical studies have indicated that this compound can enhance the efficacy of chemotherapy by modulating immune responses and reducing drug resistance. These findings suggest that 4-(oxolane-3-carbonyl)thiomorpholine could play a crucial role in combination therapy regimens.

Safety Considerations

Safety is a critical aspect when considering the therapeutic potential of any compound. Extensive toxicological studies have been conducted to evaluate the safety profile of 4-(oxolane-3-carbonyl)thiomorpholine. These studies have shown that it has low toxicity at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. However, further long-term studies are necessary to fully understand its safety profile.

Conclusion

In conclusion, 4-(oxolane-3-carbonyl)thiomorpholine (CAS No. 1436160-61-0) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, 4-(oxolane-3-carbonyl)thiomorpholine is poised to play a significant role in advancing healthcare solutions for various diseases.